2,3,6-Trichloro-4-methylpyridine

• IUPAC Name: 2,3,6-trichloro-4-methylpyridine
• InChI: InChI=1S/C6H4Cl3N/c1-3-2-4(7)10-6(9)5(3)8/h2H,1H3
• InChI Key: PLTVMXVJDCPHMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1Cl)Cl)Cl
• Molecular Formula: C6H4Cl3N
• DSSTOX Substance ID: DTXSID40590773
• Molecular Weight: 196.5 g/mol
• CAS RN: 52137-65-2

Description

2,3,6-Trichloro-4-methylpyridine is a chemical compound with the molecular formula C6H4Cl3N. It is a derivative of pyridine, which is a basic heterocyclic organic compound. The exact properties and applications of this specific compound are not widely documented in the literature.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with three chlorine atoms and one methyl group attached. The exact positions of these substituents on the pyridine ring are as indicated by the name of the compound.

Scientific Research Applications

1. Chemical Synthesis and Purification

2,3,6-Trichloro-4-methylpyridine is an important intermediate in the synthesis of various chemicals. Studies like the one by Su Li (2005) have focused on the extraction, distillation, and chromatography methods to purify related chemicals, such as 2-Chloro-5-trichloromethylpyridine, which are crucial in the production of medicines and pesticides. The study highlighted techniques to achieve high purity levels, essential for subsequent chemical reactions and product formulation (Su Li, 2005).

2. Photochemical Reactions

This compound and related compounds have been the subject of photochemical research. For example, E. Taylor and R. O. Kan (1963) investigated the photochemical dimerization of various substituted pyridines, leading to the formation of complex structures. This research contributes to understanding the chemical behavior of pyridines under ultraviolet irradiation, which is significant in developing new materials and chemical processes (E. Taylor & R. O. Kan, 1963).

3. Molecular Structure Analysis

The analysis of molecular structures using techniques like X-ray diffraction has been applied to compounds related to this compound. For instance, a study by I. Majerz et al. (1993) on the adduct of 3-methylpyridine with 2,6-dichloro-4-nitrophenol provided insights into short hydrogen bridges and proton transfer, which are vital in understanding the properties of pyridine derivatives (I. Majerz et al., 1993).

4. Crystal Growth and Spectroscopic Studies

In research conducted by N. Rajeswari et al. (2021), the growth of single crystals using aminomethylpyridinium trichloroacetate was explored. This study is significant for the development of materials with potential applications in optics and electronics. The work provides valuable information on the properties of these crystals, such as their thermal stability and spectroscopic behavior (N. Rajeswari et al., 2021).

Safety and Hazards

The safety data sheet for 2,3,6-Trichloro-4-methylpyridine suggests that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and to use appropriate exhaust ventilation at places where dust is formed.